![molecular formula C18H16FN3O2S B2835307 N-([2,3'-bipyridin]-3-ylmethyl)-1-(3-fluorophenyl)methanesulfonamide CAS No. 1903082-29-0](/img/structure/B2835307.png)
N-([2,3'-bipyridin]-3-ylmethyl)-1-(3-fluorophenyl)methanesulfonamide
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Description
N-([2,3'-bipyridin]-3-ylmethyl)-1-(3-fluorophenyl)methanesulfonamide is a useful research compound. Its molecular formula is C18H16FN3O2S and its molecular weight is 357.4. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Methanesulfonamide derivatives have been extensively explored for their chemical synthesis applications. For example, a novel series of methanesulfonamide pyrimidine- and N-methanesulfonyl pyrrole-substituted 3,5-dihydroxy-6-heptenoates were synthesized, showing potential as HMG-CoA reductase inhibitors, a crucial enzyme in cholesterol biosynthesis. These compounds exhibited potent inhibitory activities, suggesting their usefulness in medicinal chemistry and drug development (Watanabe et al., 1997).
Photophysical Applications
Research into the photophysics of aryl methyl sulfoxides, including methanesulfinyl derivatives, has indicated that these compounds exhibit unique fluorescence properties and quantum yields of stereomutation, underscoring their potential applications in material sciences and photophysics (Lee & Jenks, 2001).
Biological Activity
Methanesulfonamide derivatives have shown significant biological activity. For instance, methanesulfonyl fluoride and related compounds interact with acetylcholinesterase, forming inactive derivatives. This interaction has implications for understanding enzyme inhibition and designing inhibitors for therapeutic purposes (Greenspan & Wilson, 1970).
Catalytic and Synthetic Applications
In catalysis, methanesulfonamide derivatives have been utilized in asymmetric synthesis, demonstrating the versatility of these compounds in organic synthesis. For example, catalytic asymmetric addition to cyclic N-acyl-iminium was achieved, providing access to sulfone-bearing contiguous quaternary stereocenters, showcasing the utility of these derivatives in synthesizing complex molecular architectures (Bhosale et al., 2022).
Properties
IUPAC Name |
1-(3-fluorophenyl)-N-[(2-pyridin-3-ylpyridin-3-yl)methyl]methanesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16FN3O2S/c19-17-7-1-4-14(10-17)13-25(23,24)22-12-16-6-3-9-21-18(16)15-5-2-8-20-11-15/h1-11,22H,12-13H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZUPULNTYGFGRK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)CS(=O)(=O)NCC2=C(N=CC=C2)C3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16FN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.